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Compound of Interest

Compound Name:
1,4-Bis(2-hydroxy-2-

propyl)benzene

Cat. No.: B181659 Get Quote

An In-depth Technical Guide to 1,4-Bis(2-hydroxy-2-propyl)benzene

Overview
1,4-Bis(2-hydroxy-2-propyl)benzene, also known by synonyms such as α,α,α′,α′-Tetramethyl-

1,4-benzenedimethanol and dicumyl alcohol, is a symmetrical aromatic diol.[1] Its structure

consists of a central benzene ring substituted at the para (1,4) positions with two 2-hydroxy-2-

propyl groups. This configuration, particularly the presence of tertiary hydroxyl groups, imparts

unique properties that make it a valuable compound in polymer chemistry, material science,

and as a subject of study in medicinal chemistry. Historically, its development is linked to

advancements in cumene chemistry, emerging as a byproduct in the synthesis of dicumyl

peroxide.[2] This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and applications for researchers and professionals in drug development.

Chemical Structure and Identification
The molecule features a planar benzene ring with two bulky isopropyl alcohol groups situated

opposite each other. This symmetrical arrangement influences its crystalline packing and

intermolecular interactions, which are dominated by hydrogen bonding from the hydroxyl

groups.[2]

Table 1: Chemical Identifiers for 1,4-Bis(2-hydroxy-2-propyl)benzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b181659?utm_src=pdf-interest
https://www.benchchem.com/product/b181659?utm_src=pdf-body
https://www.benchchem.com/product/b181659?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/18062
https://www.smolecule.com/products/s661363
https://www.smolecule.com/products/s661363
https://www.benchchem.com/product/b181659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
2-[4-(2-hydroxypropan-2-yl)phenyl]propan-2-

ol[1][2]

CAS Number 2948-46-1[1][2][3]

Molecular Formula C₁₂H₁₈O₂[1][2]

Canonical SMILES CC(C)(C1=CC=C(C=C1)C(C)(C)O)O[1][2]

InChI Key LEARFTRDZQQTDN-UHFFFAOYSA-N[2][3]

Synonyms

α,α,α′,α′-Tetramethyl-1,4-benzenedimethanol,

Dicumyl alcohol, p-Bis(2-

hydroxyisopropyl)benzene[4][1][3]

Physicochemical Properties
The physical and chemical properties of 1,4-Bis(2-hydroxy-2-propyl)benzene are well-

documented, reflecting its solid, crystalline nature at room temperature.[3] The presence of two

hydroxyl groups allows for strong hydrogen bonding, influencing its melting point, boiling point,

and solubility.[2]

Table 2: Physicochemical Data for 1,4-Bis(2-hydroxy-2-propyl)benzene

Property Value

Molecular Weight 194.27 g/mol [1][2]

Appearance White powder[3]

Melting Point 142-146 °C[2][3]

Boiling Point 167-168 °C at 12 mmHg[2][3]

Density ~1.001 g/cm³[2]

Refractive Index ~1.505[2]

Exact Mass 194.130680 amu[2]
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Synthesis and Experimental Protocols
The synthesis of 1,4-Bis(2-hydroxy-2-propyl)benzene can be achieved through several

routes. A common and effective laboratory-scale method is the hydrolysis of 1,4-bis(2-chloro-2-

propyl)benzene under alkaline conditions.[4]

Experimental Protocol: Hydrolysis of 1,4-Bis(2-chloro-2-
propyl)benzene[1]
This protocol describes the conversion of the corresponding dichloro-analogue to the diol via

nucleophilic substitution.

Materials:

1,4-Bis(2-chloro-2-propyl)benzene

Sodium hydroxide (NaOH) solution (1-25 wt%)

Hexane (or Toluene)

Water

Standard laboratory glassware for reflux and extraction

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve 1,4-bis(2-chloro-2-propyl)benzene in an organic solvent such as hexane. The

use of hexane is reported to achieve higher selectivity (~90%) compared to toluene (~70%).

[4]

Addition of Alkali: Add the aqueous sodium hydroxide solution to the flask. The concentration

of NaOH can be varied, typically between 1-25 wt%.[4]

Reaction Conditions: Heat the mixture to a controlled temperature, typically between 50–75

°C.[4] For instance, maintaining the reaction at 50 °C for approximately 8 hours when using
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hexane as the solvent can achieve a yield of around 45%.[4]

Work-up: After the reaction is complete (monitored by TLC or GC), cool the mixture to room

temperature. Separate the organic layer from the aqueous layer using a separatory funnel.

Extraction: Wash the organic layer with water to remove any remaining NaOH and salts.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄

or Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent to

yield the final product, 1,4-Bis(2-hydroxy-2-propyl)benzene, as a white solid. Purity can be

confirmed via NMR spectroscopy.[4]
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Caption: Synthesis workflow for 1,4-Bis(2-hydroxy-2-propyl)benzene.
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Applications and Chemical Reactivity
1,4-Bis(2-hydroxy-2-propyl)benzene serves as a versatile building block and agent in various

chemical applications.

Polymer Chemistry: It is a key monomer for producing polyethers with low dielectric

properties and is used to synthesize cyanate ester-silica hybrid nanomaterials for the

microelectronics industry due to the improved thermal stability and hydrophobicity it imparts.

[2]

Catalysis and Chelating Agent: The hydroxyl groups can engage in hydrogen bonding,

allowing the molecule to act as a chelating agent.[2] This property has been shown to

stabilize transition states and enhance reaction rates, for example, increasing the rate of

nucleophilic fluorination with potassium fluoride by 18-fold.[2]

Cationic Polymerization: It can be converted to its dichloro derivative, 1,4-bis(2-chloro-2-

propyl)benzene, which acts as an initiator for the cationic polymerization of monomers like

styrene and isobutylene.[4]

Biological Activity and Relevance in Drug
Development
While primarily used in material science, this compound and its derivatives have been

investigated for their biological activity, which may be of interest to drug development

professionals.

Antioxidant Properties: The hydroxyl groups have the potential to scavenge free radicals,

suggesting antioxidant capabilities that could mitigate oxidative stress in biological systems.

[4]

Enzyme Interaction: Studies have indicated that it can interact with and modulate the activity

of certain enzymes, including cytochrome P450 enzymes, which are critical for drug

metabolism and detoxification pathways.[4]

Estrogenic Activity: Some research has shown that the compound can exhibit estrogenic

activity in in vitro cell cultures, though further investigation is required to determine its in vivo
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effects.[2] It has also been found to be cytotoxic in certain cell lines.[2]

Safety Information
According to GHS classifications, 1,4-Bis(2-hydroxy-2-propyl)benzene is considered a

hazardous substance.

Hazards: It is known to cause skin irritation (H315) and serious eye irritation (H319).[1][3] It

may also cause respiratory irritation (H335).[3]

Precautions: Standard personal protective equipment (PPE), including gloves, eye shields,

and a dust mask, should be used when handling this compound in its powder form.[3] It

should be stored in a dry, well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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